N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide

• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[4-(tert-butylsulfamoyl)phenyl]oxolane-2-carboxamide
• InChI: InChI=1S/C15H22N2O4S/c1-15(2,3)17-22(19,20)12-8-6-11(7-9-12)16-14(18)13-5-4-10-21-13/h6-9,13,17H,4-5,10H2,1-3H3,(H,16,18)
• InChI Key: NXQXSPHVCFZHNF-UHFFFAOYSA-N
• SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CCCO2
• solubility: 43.7 [ug/mL]

Description

N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. TAK-659 belongs to the class of Bruton's tyrosine kinase (BTK) inhibitors, which are known to be effective in the treatment of various autoimmune diseases, including rheumatoid arthritis and lupus.

Mechanism of Action

N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide exerts its therapeutic effects by selectively inhibiting BTK, a key enzyme involved in the activation of immune cells. BTK plays a crucial role in the signaling pathways that lead to the activation of B cells, which are responsible for producing antibodies. By inhibiting BTK, N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide can effectively suppress the immune response, thereby reducing inflammation and tissue damage.
Biochemical and physiological effects:
N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to effectively suppress the activation and proliferation of B cells, as well as the production of inflammatory cytokines. It has also been shown to reduce the infiltration of immune cells into inflamed tissues, thereby reducing tissue damage.

Advantages and Limitations for Lab Experiments

N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has several advantages for laboratory experiments. It is a highly potent and selective inhibitor of BTK, which makes it an ideal tool for studying the role of BTK in immune cell activation and inflammation. However, there are also some limitations to the use of N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide in laboratory experiments. It has a relatively short half-life, which can make it difficult to maintain stable concentrations in cell culture experiments. Additionally, it can be toxic to some cell types at high concentrations, which can limit its use in certain experimental systems.

Future Directions

There are several future directions for research on N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide. One potential area of research is the development of new formulations or delivery methods that can improve the pharmacokinetic properties of N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide, such as increasing its half-life or reducing its toxicity. Another area of research is the identification of new therapeutic applications for N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide, such as in the treatment of other autoimmune diseases or even cancer. Finally, further studies are needed to fully elucidate the mechanism of action of N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide and its effects on immune cell signaling pathways.

Synthesis Methods

The synthesis of N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide involves a multi-step process that begins with the preparation of 4-[(tert-butylamino)sulfonyl]aniline. This intermediate is then reacted with 2-furoic acid to form the final product, N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide. The synthesis method has been extensively studied and optimized to achieve high yields and purity.

Scientific Research Applications

N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has been extensively studied for its potential therapeutic applications in the treatment of various autoimmune diseases, including rheumatoid arthritis, lupus, and multiple sclerosis. It has been shown to be a highly potent inhibitor of BTK, a key enzyme involved in the activation of immune cells. By inhibiting BTK, N-{4-[(tert-butylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide can effectively suppress the immune response, thereby reducing inflammation and tissue damage.